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Compound of Interest

Compound Name: Dimethylamine-13C2

Cat. No.: B12682539

For researchers, scientists, and professionals in drug development, the precise
characterization of isotopically labeled compounds is paramount for ensuring the accuracy and
reproducibility of experimental results. This guide provides an in-depth overview of the
technical specifications, quality control methodologies, and a standardized workflow for
Dimethylamine-13C2 hydrochloride salt, a crucial reagent in various research applications,
particularly in mass spectrometry-based quantitative analysis.

Core Specifications

The following table summarizes the key quantitative data for Dimethylamine-13C2
hydrochloride salt, compiled from various suppliers. These specifications are critical for the
proper handling, storage, and application of this compound.
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Property Specification
Chemical Formula 13C2HsN - HCI
Molecular Weight 83.53 g/mol [1][2][3][4]
CAS Number 1215539-33-7
Appearance White to off-white solid
Isotopic Purity (13C) =99 atom % 13CJ[3]
Melting Point 170-173 °CJ3]
Solubility Soluble in water.

N Store at room temperature in a dry, well-
Storage Conditions ]
ventilated area.

Experimental Protocols for Quality Control

The quality and purity of Dimethylamine-13C2 hydrochloride salt are assessed through a
series of rigorous experimental protocols. The primary objectives of these analyses are to
confirm the chemical identity, and determine the chemical and isotopic purity of the compound.

Identification and Chemical Purity Assessment by
Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the molecular structure and assess the presence of any organic
impurities.

Methodology:

o Sample Preparation: A precisely weighed sample of Dimethylamine-13C2 hydrochloride salt
is dissolved in a suitable deuterated solvent, such as Deuterium Oxide (D20) or Methanol-da.

 Instrumentation: A high-resolution NMR spectrometer, typically with a field strength of 400
MHz or higher, is used.

» Data Acquisition: Both *H NMR and 13C NMR spectra are acquired.
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e Analysis:

o The *H NMR spectrum is analyzed to confirm the presence of the dimethylamine protons
and their characteristic chemical shift. The integration of the proton signals is used to
quantify the relative amounts of the target compound and any proton-containing impurities.

o The 3C NMR spectrum provides direct evidence of the 13C enrichment. The chemical shift
of the carbon signals confirms the identity of the compound. The absence of significant
signals at the chemical shift corresponding to the natural abundance 2C isotopologue
further verifies the high isotopic enrichment.

Isotopic Purity and Chemical Purity Determination by
Mass Spectrometry (MS)

Objective: To accurately determine the isotopic enrichment of 3C and to identify and quantify
any trace impurities.

Methodology:

o Sample Preparation: The sample is dissolved in an appropriate solvent, such as methanol or
water, to a known concentration.

 Instrumentation: A high-resolution mass spectrometer (HRMS), such as a Time-of-Flight
(TOF) or Orbitrap instrument, coupled with a suitable ionization source (e.g., Electrospray
lonization - ESI) is employed. The high resolution is crucial for separating the isotopic peaks
from potential isobaric interferences.

o Data Acquisition: The mass spectrometer is operated in full scan mode to acquire the mass
spectrum of the protonated molecule [M+H]*.

e Analysis:

o Isotopic Purity: The relative intensities of the ion corresponding to the fully 3C-labeled
molecule and any ions corresponding to molecules with fewer 13C atoms are measured.
The isotopic purity is calculated from the ratio of these intensities, often after correcting for
the natural isotopic abundance of other elements in the molecule.[2][4][5][6][7][8]
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o Chemical Purity: The presence of any other ions in the mass spectrum indicates the
presence of impurities. The relative abundance of these impurity ions compared to the
main compound's ion is used to estimate the chemical purity.

Quality Control Workflow

The following diagram illustrates a typical workflow for the quality control of Dimethylamine-
13C2 hydrochloride salt, from receiving the raw material to the final product release.
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A typical quality control workflow for Dimethylamine-13C2 hydrochloride salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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